Cas no 478078-97-6 (N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide)

• Product Name: N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide
• CAS No: 478078-97-6
• CID: 4653638
• Update Time: 2025-06-08

N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide

Additional information on N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide

N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide (CAS No. 478078-97-6): A Comprehensive Overview

N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide (CAS No. 478078-97-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FBCP for brevity, is characterized by its unique structural features and biological activities, making it a subject of extensive research in recent years.

The molecular structure of N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide consists of a cyclopropane ring linked to a hydrazide group, with a piperidine moiety and a fluorinated benzyl substituent. The presence of the fluorine atom and the piperidine ring imparts specific chemical and biological properties to the molecule, which are crucial for its pharmacological activities.

Recent studies have highlighted the potential of FBCP in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that FBCP exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, thereby protecting neurons from damage.

In addition to its neuroprotective properties, N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide has also shown promise in cancer research. A study published in Cancer Research demonstrated that FBCP can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of FBCP have been extensively studied to optimize its therapeutic potential. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

One of the key challenges in the development of N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide is optimizing its solubility and stability. Several approaches have been explored to enhance these properties, including the use of prodrugs and nanoparticle formulations. These strategies aim to improve the delivery and efficacy of FBCP in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of FBCP in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, N'-{1-(3-Fluorobenzyl)-4-piperidinylcarbonyl}cyclopropanecarbohydrazide (CAS No. 478078-97-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, FBCP holds significant promise for addressing unmet medical needs in various disease areas.